Cas no 8013-07-8 (Soybean Oil Epoxide)

• Product Name: Soybean Oil Epoxide
• CAS No: 8013-07-8
• MF: C₅₇H₉₈O₁₂
• MW: 975.380839824677
• MDL: MFCD00163560
• CID: 48028
• PubChem ID: 71306824
• Update Time: 2025-06-19

Soybean Oil Epoxide Chemical and Physical Properties

Names and Identifiers

• Soybean Oil Epoxide
• fattyacid,soybeanoil,epoxidized
• flexolepo
• px-800
• SOYBEAN OIL, EPOXIDIZED
• SOYBEAN OIL, EPOXIDIZED ACRYLATE
• ESO
• EPOXIDIZED SOYA BEAN OIL
• EPOXIDIZED SOYBEAN OIL
• Plasthall? ESO
• ESBO
• Esculin hydrate
• Plastic additive 04
• Plastic additive 15
• 1,1a(2),1a(2)a(2)-(1,2,3-Propanetriyl) tris[3-[(3-pentyl-2-oxiranyl)methyl]-2-oxiraneoctanoate]
• JJGBFZZXKPWGCW-UHFFFAOYSA-N
• DTXSID901125905
• 2,3-bis[8-[3-[(3-pentyloxiran-2-yl)methyl]oxiran-2-yl]octanoyloxy]propyl 8-[3-[(3-pentyloxiran-2-yl)methyl]oxiran-2-yl]octanoate
• G73535
• 2-Oxiraneoctanoic acid, 3-[(3-pentyl-2-oxiranyl)methyl]-, 1,1',1''-(1,2,3-propanetriyl) ester
• 8013-07-8
• 3214-50-4
• ESBO, Soybean oil, epoxidized, Epoxidized soya bean oil
• SCHEMBL11940813

• MDL： MFCD00163560
• Inchi： InChI=1S/C57H98O12/c1-4-7-19-28-43-49(64-43)37-52-46(67-52)31-22-13-10-16-25-34-55(58)61-40-42(63-57(60)36-27-18-12-15-24-33-48-54(69-48)39-51-45(66-51)30-21-9-6-3)41-62-56(59)35-26-17-11-14-23-32-47-53(68-47)38-50-44(65-50)29-20-8-5-2/h42-54H,4-41H2,1-3H3
• InChI Key： JJGBFZZXKPWGCW-UHFFFAOYSA-N
• SMILES： C(CC)CCC1OC1CC1C(CCCCCCCC(OCC(OC(CCCCCCCC2OC2CC2C(CCCCC)O2)=O)COC(CCCCCCCC2OC2CC2C(CCCCC)O2)=O)=O)O1

Computed Properties

• Exact Mass: 974.70600
• Monoisotopic Mass: 974.706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 69
• Rotatable Bond Count: 50
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2
• XLogP3: 14.5

Experimental Properties

• Color/Form: No data available
• Density: 0.997
• Melting Point: No data available
• Boiling Point: >150℃
• Flash Point: >230 °F
• Refractive Index: 1.473
• PSA: 154.08000
• LogP: 12.69230

Soybean Oil Epoxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：3082
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S24 S26 S37
• RTECS：LL1100000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36 R37 R38 R43
• Safety Term：26-36